N-[4-(dimethylamino)phenyl]-4-propoxybenzamide

• IUPAC Name: N-[4-(dimethylamino)phenyl]-4-propoxybenzamide
• InChI: InChI=1S/C18H22N2O2/c1-4-13-22-17-11-5-14(6-12-17)18(21)19-15-7-9-16(10-8-15)20(2)3/h5-12H,4,13H2,1-3H3,(H,19,21)
• InChI Key: QGQSMBLIORNJDN-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=CC=C(C=C1)C(=O)NC2=CC=C(C=C2)N(C)C
• Molecular Formula: C18H22N2O2
• Molecular Weight: 298.4 g/mol

Description

"N-[4-(dimethylamino)phenyl]-4-propoxybenzamide" is a synthetic organic compound that has garnered interest in the field of chemistry due to its unique structural features and potential applications in various domains, including medicinal chemistry and material science. Its study encompasses synthesis methodologies, molecular structure elucidation, chemical behavior under different conditions, and physical and chemical property analysis.

Synthesis Analysis

The synthesis of related N,N-dialkylaminobenzamides has been reported, focusing on the strategies employed to incorporate functional groups and achieve specific molecular architectures. For instance, the synthesis of analogous compounds often involves multi-step reactions, starting from simple precursors to gradually introduce the dimethylamino and propoxy groups onto the benzamide backbone. Techniques like NMR spectroscopy, X-ray crystallography, and others are pivotal in confirming the structures of the synthesized compounds (Wineholt et al., 1970).

Molecular Structure Analysis

Molecular structure analysis often utilizes X-ray crystallography, NMR spectroscopy, and computational methods to elucidate the compound's geometry, bond lengths, angles, and electronic structure. For similar compounds, X-ray crystallography has revealed detailed structural information, highlighting the importance of intramolecular interactions and molecular geometry in determining the compound's properties and reactivity (Karabulut et al., 2014).

Chemical Reactions and Properties

The chemical reactivity of "N-[4-(dimethylamino)phenyl]-4-propoxybenzamide" can be studied through its participation in various chemical reactions, including but not limited to substitution reactions, amidation, and others. The electronic effects of the dimethylamino and propoxy groups significantly influence its reactivity patterns. The steric and electronic nature of these substituents can affect the compound's reactivity towards nucleophiles and electrophiles, as well as its behavior in catalytic cycles (Alapati et al., 2016).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For instance, if it’s designed to interact with biological systems, it might bind to specific proteins or other biomolecules, influencing their activity.

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and biological activity. Proper handling and disposal procedures should be followed to minimize risks.

Future Directions

The future research directions for this compound could include exploring its potential applications, optimizing its synthesis, and investigating its behavior under various conditions.